Cas no 29619-45-2 (6,6'-Dimethoxy-2,2'-binaphthalene)

6,6'-Dimethoxy-2,2'-binaphthalene Properties

Names and Identifiers

• 2,2'-Binaphthalene,6,6'-dimethoxy-
• 2-methoxy-6-(6-methoxynaphthalen-2-yl)naphthalene
• 6,6'-Dimethoxy-2,2'-binaphthalene
• 6,6'-Dimethoxy-[2,2']binaphthyl
• 6,6'-Dimethoxy-2,2'-binaphthyl
• AC1L8AQZ
• AC1Q4ETD
• Nabumetone specified impurity F [EP]
• NSC408779
• UNII-PQZ1W35X4K
• 6,6′-Dimethoxy-2,2′-binaphthalenyl
• 2,2'-Binaphthalene, 6,6'-dimethoxy-
• NABUMETONE IMPURITY F [EP IMPURITY]
• DTXSID80183800
• NSC-408779
• SCHEMBL11723032
• 29619-45-2
• AKOS024333494
• Nabumetone impurity, 6,6-dimethoxy-2,2'-binaphthyl- [USP]
• 6,6'-Dimethoxy-2,2'-binaphthalenyl
• Q27286714
• 6,6'-Dimethoxy-2,2'-binaphthalenyl; Nabumetone Imp. F (EP); Nabumetone Impurity F
• PQZ1W35X4K
• NABUMETONE IMPURITY, 6,6-DIMETHOXY-2,2'-BINAPHTHYL- [USP IMPURITY]
• NSC 408779
• +Expand

• MDL： MFCD00021609
• InChIKey： FYVICNOBWLSECU-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H18O2/c1-23-21-9-7-17-11-15(3-5-19(17)13-21)16-4-6-20-14-22(24-2)10-8-18(20)12-16/h3-14H,1-2H3
• SMILES： COC1C=CC2C=C(C3C=CC4C=C(C=CC=4C=3)OC)C=CC=2C=1

Computed Properties

• Exact Mass: 314.13074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 314.130679813g/mol
• Heavy Atom Count: 24
• Complexity: 371
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• LogP: 5.67720
• PSA: 18.46
• Melting Point: 284 ºC
• Solubility: Insuluble (3.8E-4 g/L) (25 ºC),
• Density: 1.160±0.06 g/cm3 (20 ºC 760 Torr),